Cas no 74515-02-9 (1,1'-Biphenyl-4-ol, 4-propanoate)

1,1'-Biphenyl-4-ol, 4-propanoate is a biphenyl derivative featuring a propanoate ester group at the 4-position. This compound is of interest in organic synthesis and material science due to its structural versatility, serving as an intermediate in the preparation of more complex molecules. The propanoate moiety enhances solubility in organic solvents, facilitating its use in reactions requiring controlled esterification or transesterification. Its biphenyl core contributes to stability, making it suitable for applications in liquid crystals, polymer additives, or UV stabilizers. The compound’s well-defined reactivity profile allows for selective functionalization, offering utility in fine chemical and pharmaceutical research.
1,1'-Biphenyl-4-ol, 4-propanoate structure
74515-02-9 structure
Product Name:1,1'-Biphenyl-4-ol, 4-propanoate
CAS No:74515-02-9
MF:C15H14O2
MW:226.270464420319
MDL:MFCD02337911
CID:832687
PubChem ID:252568
Update Time:2025-06-08

1,1'-Biphenyl-4-ol, 4-propanoate Chemical and Physical Properties

Names and Identifiers

    • (4-phenylphenyl) propanoate
    • BIPHENYL-4-YL METHYL CARBONATE
    • (Biphenylyl-(4))-propionat
    • 4-Propionyloxy-biphenyl
    • AC1L5M9D
    • AC1Q616N
    • biphenyl-4-yl propionate
    • CTK2H8954
    • NCIOpen2_003894
    • NSC74638
    • propionic acid biphenyl-4-yl ester
    • Propionsaeure-biphenyl-4-ylester
    • SureCN5289878
    • [1,1'-Biphenyl]-4-yl propionate
    • (4-phenylphenyl)propanoate
    • Propionic acid, 4-biphenyl ester
    • Propionic acid 4-biphenylyl ester
    • UEKKNMHEJIWKDR-UHFFFAOYSA-N
    • NSC404391
    • [1,1'-Biphenyl]-4-ol,4-propanoate
    • CS-B0276
    • AKOS002953808
    • NSC-404391
    • DTXSID40291273
    • CS-14015
    • 74515-02-9
    • [1,1'-Biphenyl]-4-ol, 4-propanoate
    • ZCA51502
    • NSC-74638
    • [1,1'-Biphenyl]-4-ylpropionate
    • SCHEMBL5289878
    • DS-007796
    • 1,1'-Biphenyl-4-ol, 4-propanoate
    • MDL: MFCD02337911
    • Inchi: 1S/C15H14O2/c1-2-15(16)17-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3
    • InChI Key: UEKKNMHEJIWKDR-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.8

Experimental Properties

  • PSA: 26.3
  • LogP: 3.66900

1,1'-Biphenyl-4-ol, 4-propanoate Pricemore >>

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